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Compound of Interest

trans-2,3-Dihydro-3-
Compound Name:
hydroxyeuparin

Cat. No.: B592947

Essential Safety and Handling Guide for trans-
2,3-Dihydro-3-hydroxyeuparin

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety, handling, and disposal information for trans-2,3-
Dihydro-3-hydroxyeuparin (CAS: 64185-57-5). In the absence of a specific Safety Data
Sheet (SDS) for this compound, this guidance is based on the safety profiles of structurally
similar compounds, namely benzofuran and 2,3-dihydrofuran. It is critical to treat trans-2,3-
Dihydro-3-hydroxyeuparin with a high degree of caution, assuming it may possess similar
hazards.

Immediate Safety and Personal Protective
Equipment (PPE)

All manipulations of trans-2,3-Dihydro-3-hydroxyeuparin should be performed in a well-
ventilated area, preferably within a certified chemical fume hood.[1][2] An emergency eyewash
station and safety shower must be readily accessible.

The following personal protective equipment is mandatory:
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o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to
EN 166 (EU) or NIOSH (US) standards.[2]

¢ Skin Protection:

o Gloves: Wear impervious chemical-resistant gloves (e.g., nitrile rubber). Gloves must be
inspected before use and removed using the proper technique to avoid skin contact.

o Protective Clothing: A flame-retardant lab coat or antistatic protective clothing is required.
For larger quantities or in case of potential splashing, chemical-resistant aprons and boots
should be worn.

» Respiratory Protection: If working outside of a fume hood or if aerosol generation is possible,
a full-face respirator with an appropriate cartridge for organic vapors should be used.[2]

Quantitative Data Summary

Due to the lack of specific data for trans-2,3-Dihydro-3-hydroxyeuparin, the following table
summarizes key safety and physical data for related compounds to provide a conservative
basis for safe handling.
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trans-2,3-Dihydro-

Property 2,3-Dihydrofuran Benzofuran .
3-hydroxyeuparin

CAS Number 1191-99-7[3] 271-89-6[4] 64185-57-5[5]
Molecular Formula C4H60 C8H60 C13H1404[5]

54 -55°C/129.2 -
Boiling Point 131 °F @ 760 Not Available Not Available

mmHg[3]
Flash Point -24 °C [ -11.2 °F[3] Not Available Not Available

Store in a cool, well-

Storage Temperature 2-8°C -20°C[5]

ventilated place.[4]

Hazards

Highly flammable
liquid and vapor,
Harmful if swallowed,
Causes serious eye

irritation.[6]

Flammable liquid and
vapor, Suspected of
causing cancer, May
cause damage to
organs through
prolonged or repeated
exposure, Harmful to
aquatic life with long
lasting effects.[4][7]

Hazards not fully
characterized.
Assume similar
hazards to benzofuran

and 2,3-dihydrofuran.

Operational Plan: Step-by-Step Handling Protocol

e Preparation:

o Before handling, ensure all required PPE is donned correctly.

o Prepare the work area within a chemical fume hood by ensuring it is clean and

uncluttered.

o Place all necessary equipment, including spill cleanup materials, inside the fume hood.

e Handling:
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o Ground and bond all containers and receiving equipment to prevent static discharge, as
flammable vapors may be present.[2][8]

o Use only non-sparking tools.[2][8]

o Avoid inhalation of any vapors or dust.

o Prevent contact with skin and eyes.[2]

o Keep containers tightly closed when not in use.[4]

o Keep away from heat, sparks, open flames, and other ignition sources.[2][4]

e Spill Management:

o In the event of a small spill, use an inert absorbent material such as sand, silica gel, or
vermiculite for containment.[3] Do not use combustible materials like paper towels.

o For larger spills, evacuate the area and follow emergency procedures.

o Collect all contaminated materials into a suitable, closed container for disposal as
hazardous waste.[3]

Disposal Plan

All waste containing trans-2,3-Dihydro-3-hydroxyeuparin, including contaminated PPE,
absorbent materials, and empty containers, must be treated as hazardous waste.

o Waste Collection: Collect all waste in clearly labeled, sealed containers.

» Disposal Route: Dispose of the waste through a licensed hazardous waste disposal
company. Do not dispose of it down the drain or with general laboratory trash.[3] Ensure
compliance with all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow

The following diagram illustrates a standard workflow for the safe handling and disposal of
trans-2,3-Dihydro-3-hydroxyeuparin in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of trans-2,3-Dihydro-3-hydroxyeuparin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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